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Compound of Interest

Compound Name: Uridine triphosphate trisodium salt

Cat. No.: B14805702 Get Quote

Essential Safety and Handling Guide for Uridine
Triphosphate Trisodium Salt
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety and logistical information for handling

Uridine triphosphate trisodium salt (UTP-Na3) in a laboratory setting. Adherence to these

procedures is critical for ensuring personnel safety and maintaining experimental integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
There are differing classifications regarding the hazards of Uridine triphosphate trisodium
salt. Some suppliers classify it as hazardous, citing potential for skin, eye, and respiratory

irritation, and as harmful if swallowed.[1][2] Other sources do not classify it as a hazardous

substance. Given this discrepancy, it is prudent to handle the compound with a degree of

caution, assuming it to be potentially hazardous.

The following Personal Protective Equipment (PPE) is mandatory when handling Uridine
triphosphate trisodium salt in solid form and in solution:
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PPE Category Solid Form Solution Form Rationale

Eye Protection

Safety glasses with

side shields or

chemical splash

goggles

Chemical splash

goggles

Protects against

airborne particles and

splashes.

Hand Protection Nitrile or latex gloves Nitrile or latex gloves
Prevents skin contact

with the chemical.

Body Protection Laboratory coat Laboratory coat
Protects skin and

clothing from spills.

Respiratory Protection
N95 respirator or

equivalent

Generally not required

if handled in a well-

ventilated area or

fume hood.

Recommended when

handling the powder

to avoid inhalation of

dust particles.[2]

Handling and Storage Procedures
Proper handling and storage are crucial to maintain the stability and purity of Uridine
triphosphate trisodium salt.
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Parameter Guideline Notes

Handling

Handle in a well-ventilated

area or a chemical fume hood.

Avoid generating dust.[1][3]

Wash hands thoroughly after

handling.

Minimizes inhalation and

contact.

Storage Temperature
Store at -20°C for long-term

stability.[4][5][6]

Can be stored at 2-8°C for

short-term use.[5]

Storage Conditions

Keep in a tightly sealed

container in a dry and well-

ventilated place.[3][5]

Protect from moisture and

light.

Incompatible Materials
Strong oxidizing agents, strong

acids, and strong bases.

Avoid contact with these

substances to prevent

degradation.

Workflow for Handling Uridine Triphosphate
Trisodium Salt
The following diagram outlines the standard workflow for safely handling Uridine triphosphate
trisodium salt, from receiving to disposal.
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Workflow for Handling Uridine Triphosphate Trisodium Salt

Preparation

Handling Solid

Solution Preparation

Cleanup and Disposal

1. Don Personal Protective Equipment (PPE)

2. Prepare work area in a fume hood or well-ventilated space

3. Weigh the required amount of UTP-Na3 solid

4. Transfer solid to a suitable container for dissolution

5. Add solvent to the solid

6. Mix until fully dissolved

7. Decontaminate work surfaces

8. Dispose of waste in accordance with local regulations

9. Doff and dispose of/clean PPE

J

Click to download full resolution via product page

Caption: Standard operating procedure for handling Uridine triphosphate trisodium salt.
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Experimental Protocol: Preparation of a 100 mM
Uridine Triphosphate Trisodium Salt Solution
This protocol details the steps for preparing a 100 mM aqueous solution of Uridine
triphosphate trisodium salt.

Materials:

Uridine triphosphate trisodium salt (MW: 550.09 g/mol , anhydrous basis)

Nuclease-free water

Calibrated analytical balance

Weighing paper or boat

Spatula

Appropriate volumetric flask (e.g., 10 mL)

Beaker

Magnetic stirrer and stir bar (optional)

Micropipettes

Procedure:

Calculate the required mass:

For 10 mL of a 100 mM solution:

Moles = 100 mmol/L * 0.010 L = 1 mmol = 0.001 mol

Mass = 0.001 mol * 550.09 g/mol = 0.550 g

Weigh the solid:
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Place a weighing boat on the analytical balance and tare.

Carefully weigh out 0.550 g of Uridine triphosphate trisodium salt.

Dissolve the solid:

Transfer the weighed solid to a beaker containing approximately 7-8 mL of nuclease-free

water.

If using a magnetic stirrer, add a stir bar and stir gently until the solid is completely

dissolved.

Adjust the volume:

Quantitatively transfer the solution to a 10 mL volumetric flask.

Rinse the beaker with a small amount of nuclease-free water and add the rinsing to the

volumetric flask to ensure all the compound is transferred.

Carefully add nuclease-free water to the volumetric flask until the bottom of the meniscus

reaches the calibration mark.

Mix and store:

Cap the volumetric flask and invert it several times to ensure the solution is homogeneous.

The pH of a 100 mM solution should be between 7.0 and 8.0.[5] If necessary, the pH can

be adjusted.

For long-term storage, aliquot the solution into smaller, single-use tubes and store at

-20°C.

Disposal Plan
Dispose of Uridine triphosphate trisodium salt and its solutions in accordance with all

applicable federal, state, and local environmental regulations.[1]
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Solid Waste: Uncontaminated solid Uridine triphosphate trisodium salt should be

disposed of as chemical waste.

Liquid Waste: Aqueous solutions can typically be disposed of down the drain with copious

amounts of water, provided this is in accordance with local regulations. Check with your

institution's Environmental Health and Safety (EHS) department for specific guidance.

Contaminated Materials: Any materials contaminated with Uridine triphosphate trisodium
salt, such as gloves, weighing boats, and pipette tips, should be disposed of in the

appropriate solid chemical waste stream.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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